Cas no 2411325-57-8 ((2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide
• CAS No: 2411325-57-8
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 5358682
• PubChem ID: 146098426
• Update Time: 2025-10-05

(2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952175372
• (2E)-4-(dimethylamino)-N-[3-methyl-3-(morpholin-4-yl)butyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-(3-methyl-3-morpholin-4-ylbutyl)but-2-enamide
• (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide

• Inchi： 1S/C15H29N3O2/c1-15(2,18-10-12-20-13-11-18)7-8-16-14(19)6-5-9-17(3)4/h5-6H,7-13H2,1-4H3,(H,16,19)/b6-5+
• InChI Key： YMHBUISQAZGEBK-AATRIKPKSA-N
• SMILES： O1CCN(CC1)C(C)(C)CCNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 321
• XLogP3: 0.5
• Topological Polar Surface Area: 44.8

Additional information on (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide

Introduction to (2E)-4-(Dimethylamino)-N-3-Methyl-3-(Morpholin-4-yl)Butylbut-2-enamide (CAS No. 2411325-57-8)

(2E)-4-(Dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide (CAS No. 2411325-57-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

(2E)-4-(Dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide is a complex organic molecule with a molecular formula of C16H27N3O. The compound features a conjugated double bond system, a dimethylamino group, and a morpholine ring, which contribute to its unique chemical properties. The presence of these functional groups imparts the molecule with high solubility in organic solvents and moderate solubility in water. The compound's molecular weight is 281.40 g/mol, and it exhibits a melting point of approximately 105°C. These properties make it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide involves several well-defined steps. One of the most common methods involves the condensation of 4-(dimethylamino)butyronitrile with 3-methylmorpholine in the presence of an acid catalyst, followed by hydrolysis to form the amide. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and environmental sustainability of the synthesis process.

Biological Activities

(2E)-4-(Dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide has been extensively studied for its biological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. Research has shown that the compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, the compound can help maintain higher levels of these neurotransmitters, which is beneficial for treating conditions like Parkinson's disease and depression.

In addition to its neuroprotective effects, (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide has also demonstrated antiproliferative activity against various cancer cell lines. Studies have shown that the compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for further development as an anticancer agent.

Clinical Trials and Research Developments

The potential therapeutic applications of (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic effects.

Recent studies have also investigated the mechanism of action of (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-yl)butylbut-2-enamide at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how the compound interacts with target proteins, which can guide future drug design efforts.

Future Perspectives

The future prospects for (2E)-4-(dimethylamino)-N-3-methyl-3-(morpholin-4-y l)butylbut - 2 - enamide strong > are promising . Continued research into its biological activities , mechanism of action , and potential therapeutic applications will likely lead to new discoveries and advancements . The compound 's unique structural features and multifaceted biological activities make it an attractive candidate for further development as a novel therapeutic agent . Collaboration between academic researchers , pharmaceutical companies , and regulatory agencies will be crucial in advancing this compound through preclinical and clinical stages . p >